2-(2-methoxyphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

• IUPAC Name: 2-(2-methoxyphenyl)-1-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• InChI: InChI=1S/C18H22N4O2/c1-24-17-5-3-2-4-13(17)10-18(23)22-14-6-7-15(22)12-16(11-14)21-9-8-19-20-21/h2-5,8-9,14-16H,6-7,10-12H2,1H3
• InChI Key: IPRNOKNIYMWYBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2C3CCC2CC(C3)N4C=CN=N4
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

2-(2-methoxyphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4. The purity is usually 95%.
BenchChem offers high-quality 2-(2-methoxyphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-methoxyphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal and Antibacterial Applications

Compounds with structures incorporating elements similar to the specified compound have been explored for their antifungal and antibacterial properties. For instance, derivatives of azoles, including triazoles, have shown moderate to potent in vitro antifungal activity against strains such as Candida albicans and other Candida spp. (Massa et al., 1992). Additionally, novel triazole derivatives have been synthesized and evaluated for their antimicrobial activity, further highlighting the significance of such compounds in addressing microbial infections (Nagamani et al., 2018).

Cancer Research

The role of similar compounds in cancer research has been evident through studies exploring the regulatory effects on cell cycle- and apoptosis-related genes. Compounds with methoxyphenyl groups have been investigated for their impact on ovarian cancer cell growth, indicating their potential utility in cancer treatment research (Kim et al., 2014).

Environmental Toxicology

Research has also delved into the environmental and health impacts of organochlorine pesticides similar to methoxychlor, examining their endocrine-disrupting and carcinogenic potency, as well as their metabolic fate in human intestinal bacteria. Such studies contribute to understanding the environmental toxicology of complex organic compounds (Yim et al., 2008).

Nanotechnology

The synthesis and characterization of nanoparticles using hetero-bicyclic compounds highlight another application area. These compounds serve as reducing and stabilizing agents in the preparation of nanoparticles, indicating their utility in materials science and nanotechnology (Pushpanathan & Kumar, 2014).